Cas no 2229423-72-5 (4-amino-4-5-(trifluoromethyl)thiophen-2-ylcyclohexan-1-ol)

• Product Name: 4-amino-4-5-(trifluoromethyl)thiophen-2-ylcyclohexan-1-ol
• CAS No: 2229423-72-5
• MF: C₁₁H₁₄F₃NOS
• MW: 265.295172214508
• CID: 6465735
• PubChem ID: 165720564
• Update Time: 2025-10-19

4-amino-4-5-(trifluoromethyl)thiophen-2-ylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-5-(trifluoromethyl)thiophen-2-ylcyclohexan-1-ol
• EN300-1973712
• 4-amino-4-[5-(trifluoromethyl)thiophen-2-yl]cyclohexan-1-ol
• 2229423-72-5

• Inchi： 1S/C11H14F3NOS/c12-11(13,14)9-2-1-8(17-9)10(15)5-3-7(16)4-6-10/h1-2,7,16H,3-6,15H2
• InChI Key： UHOUPKOGYUOBGO-UHFFFAOYSA-N
• SMILES： S1C(C(F)(F)F)=CC=C1C1(CCC(CC1)O)N

Computed Properties

• Exact Mass: 265.07481973g/mol
• Monoisotopic Mass: 265.07481973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 74.5Ų

Additional information on 4-amino-4-5-(trifluoromethyl)thiophen-2-ylcyclohexan-1-ol

Comprehensive Overview of 4-amino-4-[5-(trifluoromethyl)thiophen-2-yl]cyclohexan-1-ol (CAS No. 2229423-72-5)

The compound 4-amino-4-[5-(trifluoromethyl)thiophen-2-yl]cyclohexan-1-ol (CAS No. 2229423-72-5) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl group and the thiophene ring, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets with high specificity.

In recent years, the demand for fluorinated compounds like 4-amino-4-[5-(trifluoromethyl)thiophen-2-yl]cyclohexan-1-ol has surged due to their enhanced metabolic stability and lipophilicity. These properties are critical in the development of next-generation therapeutics, especially in oncology and central nervous system (CNS) disorders. The trifluoromethyl moiety, in particular, is a hotspot in medicinal chemistry, as it often improves binding affinity and pharmacokinetic profiles.

From a synthetic perspective, the preparation of CAS No. 2229423-72-5 involves multi-step organic transformations, including palladium-catalyzed cross-coupling reactions and selective reduction steps. The compound's cyclohexanol backbone provides a rigid framework that can be further functionalized to explore structure-activity relationships (SAR). This flexibility makes it a versatile building block for combinatorial chemistry libraries.

Environmental and regulatory considerations are also pivotal when discussing 4-amino-4-[5-(trifluoromethyl)thiophen-2-yl]cyclohexan-1-ol. The trifluoromethyl group, while beneficial for drug design, requires careful handling due to its persistence in the environment. Researchers are actively exploring greener synthetic routes to minimize ecological impact, aligning with the global push for sustainable chemistry practices.

Another area of interest is the compound's potential role in agrochemical innovation. The thiophene ring and amino functionality are common motifs in pesticides and herbicides, offering opportunities for crop protection solutions. With climate change driving the need for resilient agricultural chemicals, CAS No. 2229423-72-5 could contribute to the development of more efficient and environmentally friendly products.

In the context of AI-driven drug discovery, 4-amino-4-[5-(trifluoromethyl)thiophen-2-yl]cyclohexan-1-ol is a prime candidate for virtual screening and machine learning-based optimization. Its modular structure allows for rapid iteration, accelerating the identification of lead compounds. This aligns with the growing trend of integrating computational tools into traditional R&D workflows.

For those sourcing CAS No. 2229423-72-5, quality control is paramount. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential to verify purity and structural integrity. Suppliers must adhere to Good Manufacturing Practices (GMP) to meet the stringent requirements of pharmaceutical and agrochemical industries.

In summary, 4-amino-4-[5-(trifluoromethyl)thiophen-2-yl]cyclohexan-1-ol represents a convergence of cutting-edge chemistry and real-world applications. Its relevance in drug discovery, agrochemicals, and sustainable synthesis underscores its importance in modern scientific endeavors. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and agriculture.